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Compound of Interest

Compound Name: N-(Chloroacetoxy)succinimide

Cat. No.: B139724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(Chloroacetoxy)succinimide is a valuable reagent in bioconjugation and drug

development, primarily utilized for the introduction of a chloroacetyl group, a reactive handle for

subsequent modifications such as peptide cyclization and the formation of covalent inhibitors.

This guide provides a comprehensive overview of the safety precautions, handling procedures,

and experimental considerations necessary for the safe and effective use of this compound in a

laboratory setting. Due to its hazardous nature, strict adherence to the outlined safety protocols

is imperative to minimize risks to personnel and the environment.

Chemical and Physical Properties
N-(Chloroacetoxy)succinimide is a white to off-white solid. Key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value References

CAS Number 27243-15-8 [1][2][3][4]

Molecular Formula C₆H₆ClNO₄ [1][2][4]

Molecular Weight 191.57 g/mol [1][2][4]

Melting Point 109-110 °C [1]

Boiling Point 277.3 °C (Predicted) [1]

Density 1.52 g/cm³ (Predicted) [1]

Appearance Off-white Solid

Storage Temperature 2-8°C, under inert atmosphere [1]

Safety and Hazard Information
N-(Chloroacetoxy)succinimide is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard information.

GHS Classification
Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Hazard and Precautionary Statements
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Type Code Statement

Signal Word Danger

Hazard Statements H302 Harmful if swallowed.

H314
Causes severe skin burns and

eye damage.

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.
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P310
Immediately call a POISON

CENTER/doctor.

P363
Wash contaminated clothing

before reuse.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Data sourced from multiple supplier safety data sheets.[2]

Toxicity Data
Specific quantitative toxicity data such as LD50 (oral, dermal) and LC50 (inhalation) values for

N-(Chloroacetoxy)succinimide are not readily available in the public domain. In the absence

of this data, this compound should be handled as a substance with significant acute toxicity

and corrosive properties, as indicated by its GHS classification.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling N-
(Chloroacetoxy)succinimide should be conducted to determine the appropriate PPE. The

following are minimum recommendations:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and dust particles.

Skin Protection: A lab coat, closed-toe shoes, and chemical-resistant gloves (e.g., nitrile) are

mandatory. Gloves should be inspected before use and changed frequently, especially if

contaminated.[5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhalation of dust. If a fume hood is not available, a
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NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Handling
N-(Chloroacetoxy)succinimide

Work in a
Chemical Fume Hood?

Wear NIOSH-approved
RespiratorNo

Standard Ventilation

Yes

Wear Chemical Goggles
& Face Shield

Wear Lab Coat &
Chemical-Resistant Gloves

Proceed with
Experiment

Click to download full resolution via product page

Personal Protective Equipment Decision Workflow.

Engineering Controls
All weighing and handling of solid N-(Chloroacetoxy)succinimide should be performed in a

chemical fume hood to minimize inhalation exposure. An eyewash station and a safety shower

must be readily accessible in the immediate work area.[6]

Storage
Store N-(Chloroacetoxy)succinimide in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. Recommended storage temperature is

between 2-8°C under an inert atmosphere.[1] Keep it locked up and out of the reach of

unauthorized personnel.

Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of any exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[6]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Wash contaminated clothing before reuse. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Exposure Occurs

Assess Route of Exposure

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Flush with water for 15 min
Remove contaminated clothing

Flush with water for 15 min
Remove contact lenses

Move to fresh air
Provide respiratory support

Rinse mouth
Do NOT induce vomiting

Seek Immediate Medical Attention
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First Aid Response to Exposure.

Spills and Leaks
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In case of a spill, evacuate the area immediately. Wear appropriate PPE, including respiratory

protection, before attempting to clean up. For small spills of solid material, carefully sweep up

and place in a sealed container for disposal. Avoid generating dust. For larger spills, follow your

institution's hazardous material spill response procedures. Do not allow the material to enter

drains or waterways.

Disposal Considerations
Dispose of N-(Chloroacetoxy)succinimide and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations. Do not dispose of down the drain

or in regular trash.

Experimental Protocols: General Methodologies
The following are generalized protocols for common applications of N-
(Chloroacetoxy)succinimide. These should be adapted and optimized for specific research

needs. All work should be performed in a chemical fume hood with appropriate PPE.

N-Terminal Chloroacetylation of Peptides
This protocol describes the addition of a chloroacetyl group to the N-terminus of a peptide.

Peptide Preparation: Ensure the peptide is in a suitable buffer that does not contain primary

amines (e.g., Tris). A recommended buffer is 50 mM sodium phosphate, pH 7.5.

Reagent Preparation: Prepare a stock solution of N-(Chloroacetoxy)succinimide in an

anhydrous, water-miscible organic solvent such as N,N-dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO).

Reaction: Add a 5-10 fold molar excess of the N-(Chloroacetoxy)succinimide stock

solution to the peptide solution.

Incubation: Allow the reaction to proceed at room temperature for 1-4 hours with gentle

mixing.

Monitoring: Monitor the reaction progress by reverse-phase high-performance liquid

chromatography (RP-HPLC) or mass spectrometry.
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Quenching: Quench any unreacted N-(Chloroacetoxy)succinimide by adding a primary

amine-containing buffer, such as Tris, to a final concentration of approximately 50 mM.

Purification: Purify the chloroacetylated peptide using RP-HPLC.

Peptide Cyclization via Intramolecular Thioether
Formation
This protocol is for the cyclization of a linear peptide containing an N-terminal chloroacetyl

group and a downstream cysteine residue.

Peptide Preparation: The starting material is the purified N-terminally chloroacetylated

peptide containing a cysteine residue. The peptide should be dissolved in a buffer suitable

for the cyclization reaction, typically a slightly basic buffer such as 50 mM sodium

bicarbonate or ammonium bicarbonate, pH 8.0-8.5, to facilitate deprotonation of the cysteine

thiol.

Cyclization Reaction: The intramolecular reaction is typically spontaneous under these

conditions. The deprotonated thiol of the cysteine side chain acts as a nucleophile, attacking

the electrophilic carbon of the chloroacetyl group and displacing the chloride to form a stable

thioether bond.

Incubation: The reaction is usually carried out at room temperature and can take from a few

hours to overnight.

Monitoring: The progress of the cyclization can be monitored by RP-HPLC and mass

spectrometry. A decrease in the mass corresponding to the linear peptide and the

appearance of a new peak with the expected mass of the cyclized product indicates a

successful reaction.

Purification: The final cyclic peptide is purified from any remaining linear starting material and

other impurities by RP-HPLC.

Conclusion
N-(Chloroacetoxy)succinimide is a potent reagent for chemical biology and drug discovery.

Its hazardous nature necessitates a thorough understanding of its properties and strict
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adherence to safety protocols. By following the guidelines outlined in this technical guide,

researchers can safely and effectively utilize this compound to advance their scientific goals.

Always consult your institution's safety office for specific guidance and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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